Cas no 131326-24-4 (3-(2-(Benzyloxy)ethoxy)propan-1-ol)

• Product Name: 3-(2-(Benzyloxy)ethoxy)propan-1-ol
• CAS No: 131326-24-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 4863239
• PubChem ID: 10921760
• Update Time: 2025-10-24

3-(2-(Benzyloxy)ethoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Benzyloxy)ethoxy)propan-1-ol
• 3-[2-(benzyloxy)ethoxy]propan-1-ol
• 3-(2-phenylmethoxyethoxy)propan-1-ol
• CS-0148288
• HY-138433
• 131326-24-4
• SCHEMBL9329658
• ZDJPMWXVMPGCOC-UHFFFAOYSA-N
• A1-16430
• AT19981
• DB-164648
• Benzyl-PEG1-propanol

• Inchi： 1S/C12H18O3/c13-7-4-8-14-9-10-15-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2
• InChI Key： ZDJPMWXVMPGCOC-UHFFFAOYSA-N
• SMILES： O(CCOCC1C=CC=CC=1)CCCO

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7

Additional information on 3-(2-(Benzyloxy)ethoxy)propan-1-ol

3-(2-(Benzyloxy)ethoxy)propan-1-ol

3-(2-(Benzyloxy)ethoxy)propan-1-ol is a versatile organic compound with the CAS number 131326-24-4. This compound, also referred to as benzyl ether derivative, is widely recognized for its unique chemical properties and applications in various industries. The structure of this compound consists of a benzyl group attached to an ethoxy chain, which is further connected to a propanol backbone. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a range of chemical reactions and industrial uses.

Recent studies have highlighted the potential of 3-(2-(Benzyloxy)ethoxy)propan-1-ol in the field of polymer chemistry. Researchers have explored its ability to act as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties. This advancement has significant implications for the development of high-performance materials used in automotive and aerospace industries. Additionally, the compound has shown promise as a precursor in the synthesis of advanced surfactants, which are critical in emulsion stabilization and wetting applications.

In terms of synthesis, 3-(2-(Benzyloxy)ethoxy)propan-1-ol can be efficiently prepared through nucleophilic substitution reactions involving benzyl ethers and alcohols. The reaction conditions, such as temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled greener and more sustainable production methods, aligning with current trends toward environmentally friendly chemical processes.

The physical properties of 3-(2-(Benzyloxy)ethoxy)propan-1-ol are well-documented. It exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard atmospheric pressure. The compound is soluble in common organic solvents such as dichloromethane, THF, and ethanol but is sparingly soluble in water due to its ether linkages. These properties make it an ideal candidate for use in organic synthesis, where precise control over solubility and reactivity is essential.

One of the most notable applications of 3-(2-(Benzyloxy)ethoxy)propan-1-ol is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drug molecules, particularly those requiring ether linkages or benzylic substituents. For instance, it has been utilized in the production of antiviral agents and anticancer drugs, where its structural versatility plays a pivotal role in achieving desired pharmacokinetic profiles.

Moreover, 3-(2-(Benzyloxy)ethoxy)propan-1-ol has found applications in the cosmetics industry as a stabilizer and emulsifier. Its ability to form stable emulsions makes it valuable in the formulation of creams, lotions, and other personal care products. Recent research has also explored its potential as a humectant, enhancing the moisture retention properties of cosmetic formulations.

The environmental impact of 3-(2-(Benzyloxy)ethoxy)propan-1-ol has been a subject of interest among chemists and regulators. Studies indicate that it undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 28 days. This biodegradability aligns with global efforts to reduce chemical pollution and promote sustainable practices across industries.

In conclusion, 3-(2-(Benzyloxy)ethoxy)propan-1-ol (CAS No: 131326-24-4) is a multifaceted compound with diverse applications across various sectors. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.